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Compound of Interest

Compound Name: 4-Bromobenzotrifluoride

CAS No.: 402-43-7

Cat. No.: B150022

Get Quote

4-Bromobenzotrifluoride is a versatile fluorinated organic compound that serves as a critical

building block in a multitude of synthetic applications, particularly within the pharmaceutical and

agrochemical industries.[1][2] Its unique chemical structure, featuring both a bromine atom and

a trifluoromethyl group on a benzene ring, imparts desirable properties to target molecules,

such as enhanced metabolic stability and lipophilicity.[3] This guide provides a detailed

examination of the chemical structure, formula, properties, synthesis, and applications of 4-
bromobenzotrifluoride.

Chemical Structure and Formula
4-Bromobenzotrifluoride, also known by its synonyms 1-Bromo-4-(trifluoromethyl)benzene

and 4-Bromo-α,α,α-trifluorotoluene, is an aromatic compound.[1] The structure consists of a

benzene ring substituted with a bromine atom and a trifluoromethyl (-CF3) group at the para

positions (1 and 4 positions, respectively).

The presence of the electron-withdrawing trifluoromethyl group and the reactive bromine atom

makes 4-bromobenzotrifluoride a valuable intermediate in various chemical transformations.

[2][3]
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Table 1: Chemical Identifiers for 4-Bromobenzotrifluoride

Identifier Value

IUPAC Name 1-bromo-4-(trifluoromethyl)benzene[4][5]

CAS Number 402-43-7[1][6]

Molecular Formula C7H4BrF3[1][4][6]

Linear Formula BrC6H4CF3[7]

SMILES FC(F)(F)c1ccc(Br)cc1[5]

InChI Key XLQSXGGDTHANLN-UHFFFAOYSA-N[5][7]

Physicochemical Properties
4-Bromobenzotrifluoride is a colorless to light yellow liquid under standard conditions.[1] A

summary of its key physical and chemical properties is presented in the table below.

Table 2: Physicochemical Data of 4-Bromobenzotrifluoride

Property Value

Molecular Weight 225.01 g/mol [1][4]

Appearance Colorless to light yellow clear liquid[1]

Density 1.607 g/mL at 25 °C[7]

Boiling Point 154-155 °C[8]

Flash Point 49 °C (120.2 °F) - closed cup

Refractive Index n20/D 1.472[7]

Solubility Not miscible or difficult to mix with water[8][9]
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Detailed experimental protocols are crucial for the successful synthesis and application of 4-
bromobenzotrifluoride. Below are methodologies for its synthesis and characterization.

Several synthetic routes to 4-bromobenzotrifluoride have been reported. Common methods

involve the bromination of trifluoromethylbenzene or the trifluoromethylation of bromobenzene

precursors.[2]

Method 1: Trifluoromethylation of 1-Bromo-4-iodobenzene[10]

This method involves the reaction of 1-bromo-4-iodobenzene with a trifluoromethylating agent.

Materials: 1-bromo-4-iodobenzene, copper(I) iodide, 2-fluorosulfonyldifluoroacetic acid, N-

methyl-2-pyrrolidone (NMP), diethyl ether, water, brine, magnesium sulfate.

Procedure:

To a reaction vessel, add 1-bromo-4-iodobenzene (1 equivalent, 4.42 mmol), copper(I)

iodide (1.5 equivalents, 6.63 mmol), and 2-fluorosulfonyldifluoroacetic acid (5 equivalents,

22.12 mmol) in N-methyl-2-pyrrolidone (50 mL).[10]

Heat the reaction mixture to 80°C and stir for 16 hours under an argon atmosphere.[10]

After cooling, dilute the mixture with diethyl ether (25 mL) and filter through celite.[10]

Wash the filtrate with water (2 x 25 mL) and brine.[10]

Dry the organic layer over magnesium sulfate and concentrate under reduced pressure to

yield the crude product.[10]

Purify the product via distillation.

Method 2: Multi-step Synthesis via Sulfonation Amination[11]

A more classical approach involves a multi-step synthesis starting from 4-iodobenzene.

Bromination: 4-iodobenzene is reacted with bromine in the presence of a catalyst (e.g., iron

powder) to produce 4-bromobenzene.[11]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b150022/docs?utm_src=pdf-body#a-comprehensive-overview-for-researchers-scientists-and-drug-development-professionals
https://www.benchchem.com/product/b150022/docs?utm_src=pdf-body#a-comprehensive-overview-for-researchers-scientists-and-drug-development-professionals
https://www.benchchem.com/product/b150022/docs?utm_src=pdf-body#a-comprehensive-overview-for-researchers-scientists-and-drug-development-professionals
https://www.nbinno.com/article/other-organic-chemicals/understanding-synthesis-applications-4-bromobenzotrifluoride-fe
https://wap.guidechem.com/question/how-to-prepare-and-use-4-bromo-id143586.html
https://wap.guidechem.com/question/how-to-prepare-and-use-4-bromo-id143586.html
https://wap.guidechem.com/question/how-to-prepare-and-use-4-bromo-id143586.html
https://wap.guidechem.com/question/how-to-prepare-and-use-4-bromo-id143586.html
https://wap.guidechem.com/question/how-to-prepare-and-use-4-bromo-id143586.html
https://wap.guidechem.com/question/how-to-prepare-and-use-4-bromo-id143586.html
https://www.bloomtechz.com/info/how-is-4-bromobenzotrifluoride-synthesized-90518841.html
https://www.bloomtechz.com/info/how-is-4-bromobenzotrifluoride-synthesized-90518841.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150022?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sulfonation: 4-bromobenzene is treated with concentrated sulfuric acid to yield 4-

bromobenzenesulfonic acid.[11]

Nitration and Reduction: The sulfonic acid is nitrated and then reduced to form 4-

aminobromobenzene.[11]

Diazotization: The amino group is converted to a diazonium salt using sodium nitrite.[11]

Fluorination: The diazonium salt is then reacted with a fluorine source, such as hydrogen

fluoride, to introduce the fluorine atoms.[11]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum provides information about the aromatic protons.[12]

[13]

¹³C NMR: The carbon NMR spectrum shows the signals for the carbon atoms in the

benzene ring and the trifluoromethyl group.[14]

Infrared (IR) Spectroscopy: The IR spectrum displays characteristic absorption bands for the

C-Br, C-F, and aromatic C-H bonds.[4][15]

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and

fragmentation pattern of the molecule.[4][16]

Applications in Research and Drug Development
4-Bromobenzotrifluoride is a key intermediate in the synthesis of a wide range of organic

molecules.[1][2]

Pharmaceutical Synthesis: The trifluoromethyl group is known to improve the efficacy,

metabolic stability, and bioavailability of drug candidates.[3] 4-Bromobenzotrifluoride
serves as a precursor for introducing the trifluoromethylphenyl moiety into active

pharmaceutical ingredients (APIs).[3]

Agrochemicals: It is used as a building block for the synthesis of modern pesticides and

herbicides, contributing to their potency and stability.[2][3]
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Advanced Materials: This compound is utilized in the production of high-performance

polymers and electronic chemicals due to the unique electronic properties conferred by the

trifluoromethyl group.[1][3]

Coupling Reactions: The bromine atom allows for various coupling reactions, such as the

Suzuki-Miyaura reaction, to form more complex molecules.[8]

A notable application is in the synthesis of a darapladib intermediate, where 4-
bromobenzotrifluoride is coupled with another molecule via a Suzuki coupling reaction.[10]

Visualizing Synthetic Pathways and Applications
To better illustrate the utility of 4-bromobenzotrifluoride, the following diagrams depict a

synthetic workflow and its role in fragment-based drug discovery.

Synthetic Workflow: Darapladib Intermediate

4-Bromobenzotrifluoride

Suzuki Coupling Reaction

p-formylphenylboronic acid

Darapladib Intermediate

Click to download full resolution via product page

Caption: Synthetic workflow for a darapladib intermediate.
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Role in Fragment-Based Drug Discovery (FBDD)

Fragment Library Contains 4-Bromobenzotrifluoride derivatives

Biophysical Screening
(e.g., ¹⁹F-NMR)

Target Protein

Hit Fragment Binds to target
Identifies binding

Lead Optimization
Fragment growing/linking

Drug Candidate Enhanced Potency & Stability

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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